Cas no 1203166-20-4 (5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1203166-20-4
• MF: C₁₇H₁₉FN₄O₃
• MW: 346.356167078018
• CID: 6216361
• Update Time: 2025-10-29

5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-6-methyl-1H-pyrimidine-2,4-dione

• Inchi： 1S/C17H19FN4O3/c1-11-12(16(24)20-17(25)19-11)10-15(23)22-8-6-21(7-9-22)14-5-3-2-4-13(14)18/h2-5H,6-10H2,1H3,(H2,19,20,24,25)
• InChI Key： OARIIWVDUGZLQU-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(CC(N2CCN(C3=CC=CC=C3F)CC2)=O)C(=O)N1

Additional information on 5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 1203166-20-4, known as 5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This molecule belongs to the class of tetrahydropyrimidine derivatives, which have been extensively studied for their roles in various pharmacological applications. The presence of a piperazine ring and a fluorophenyl group in its structure contributes to its intriguing chemical properties and biological interactions.

Recent studies have highlighted the importance of tetrahydropyrimidine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with various biological targets. In this compound, the piperazine ring is substituted with a fluorophenyl group, which introduces electronic effects that can modulate the molecule's pharmacokinetic properties. Fluorine substitution is a common strategy in drug design to enhance lipophilicity and improve bioavailability.

The tetrahydropyrimidine core of this compound is another critical feature. This structure is closely related to naturally occurring molecules and has been implicated in various biochemical pathways. The dione functionality within the tetrahydropyrimidine ring suggests potential involvement in redox reactions or as a site for further chemical modifications. Recent research has explored the role of such diones in antioxidant therapies and their ability to combat oxidative stress-related diseases.

One of the most promising aspects of this compound is its potential as a neuroprotective agent. Preclinical studies have demonstrated that tetrahydropyrimidine derivatives can modulate neurotransmitter systems and exhibit anti-inflammatory properties. The presence of the fluorophenyl group may further enhance these effects by increasing the molecule's ability to cross the blood-brain barrier. Additionally, the methyl substituent at position 6 of the tetrahydropyrimidine ring could play a role in stabilizing the molecule's conformation and influencing its pharmacodynamic properties.

From a synthetic perspective, this compound represents a sophisticated assembly of functional groups. Its synthesis likely involves multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have reported efficient methods for constructing similar molecules using microwave-assisted synthesis or enzymatic catalysis. These advancements not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of applications, this compound holds potential in several therapeutic areas. Its ability to inhibit key enzymes involved in neurodegenerative diseases makes it a candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, its anti-inflammatory properties suggest utility in autoimmune disorders or chronic inflammatory conditions. Ongoing clinical trials are exploring these possibilities, with early results indicating promising efficacy and safety profiles.

The development of this compound also underscores the importance of interdisciplinary collaboration in drug discovery. Insights from computational chemistry have been instrumental in predicting its binding affinities to target proteins, while experimental studies have validated these predictions through in vitro assays. Such synergy between theoretical modeling and empirical testing accelerates the drug development process and enhances the likelihood of successful outcomes.

In conclusion, 5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a compelling example of modern medicinal chemistry innovation. Its unique structure combines functional groups with diverse biological activities, positioning it as a valuable tool in both research and therapeutic applications. As research continues to unravel its full potential, this compound stands at the forefront of efforts to develop novel treatments for complex diseases.